Cas no 2034339-44-9 (1-(3,4-dimethylbenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine)

• Product Name: 1-(3,4-dimethylbenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine
• CAS No: 2034339-44-9
• MF: C₁₃H₁₆F₃NO₃S
• MW: 323.331253051758
• CID: 6512224
• PubChem ID: 121018953
• Update Time: 2025-10-29

1-(3,4-dimethylbenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylbenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine
• 2034339-44-9
• 1-(3,4-dimethylphenyl)sulfonyl-3-(2,2,2-trifluoroethoxy)azetidine
• F6514-3096
• 1-((3,4-dimethylphenyl)sulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine
• AKOS026692959

• Inchi： 1S/C13H16F3NO3S/c1-9-3-4-12(5-10(9)2)21(18,19)17-6-11(7-17)20-8-13(14,15)16/h3-5,11H,6-8H2,1-2H3
• InChI Key： AMEOADGQDHEPGC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C)C=1)(N1CC(C1)OCC(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 323.08029903g/mol
• Monoisotopic Mass: 323.08029903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55Ų

Additional information on 1-(3,4-dimethylbenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine

Comprehensive Overview of 1-(3,4-dimethylbenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine (CAS No. 2034339-44-9)

The compound 1-(3,4-dimethylbenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine (CAS No. 2034339-44-9) is a specialized organic molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its unique structure, featuring a sulfonyl group linked to a dimethylbenzene ring and a trifluoroethoxy-substituted azetidine, makes it a promising candidate for various applications. Researchers are particularly intrigued by its potential as a bioactive scaffold due to the combination of electron-withdrawing and steric effects imparted by its functional groups.

In recent years, the demand for fluorinated compounds like 1-(3,4-dimethylbenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted drug delivery, where molecules with tailored properties are essential. The trifluoroethoxy moiety, in particular, is a hotspot in medicinal chemistry due to its ability to modulate lipophilicity and binding affinity, addressing common challenges in drug discovery.

From a synthetic perspective, the preparation of CAS No. 2034339-44-9 involves multi-step organic transformations, including sulfonylation and etherification reactions. The azetidine ring, a four-membered nitrogen heterocycle, is a key structural feature that contributes to the compound’s conformational rigidity, a property highly valued in the design of enzyme inhibitors and receptor modulators. This has led to its exploration in central nervous system (CNS) therapeutics, where rigid frameworks often improve selectivity.

The compound’s 3,4-dimethylbenzenesulfonyl group further enhances its utility by providing a robust anchor for protein-ligand interactions. This has sparked interest in computational chemistry studies, where molecular docking simulations predict high affinity for certain biological targets. Such insights are critical for structure-activity relationship (SAR) optimization, a focal point in modern pharmaceutical R&D.

Beyond therapeutics, 1-(3,4-dimethylbenzenesulfonyl)-3-(2,2,2-trifluoroethoxy)azetidine is also being investigated for its potential in agrochemical formulations. The trifluoroethoxy group’s resistance to degradation makes it attractive for crop protection chemicals, aligning with the global push for sustainable agriculture. This dual applicability underscores the compound’s versatility and relevance in addressing pressing challenges in both human health and food security.

In summary, CAS No. 2034339-44-9 represents a compelling example of how strategic molecular design can yield compounds with broad interdisciplinary value. Its integration of fluorine chemistry, heterocyclic scaffolds, and sulfonyl functionalities positions it at the forefront of innovation in life sciences and material engineering. As research progresses, this compound is poised to play a pivotal role in advancing next-generation therapeutics and green chemistry solutions.